![molecular formula C21H20N2O2S B2501703 4-benzoyl-N-(4-tert-butyl-1,3-thiazol-2-yl)benzamide CAS No. 325988-04-3](/img/structure/B2501703.png)
4-benzoyl-N-(4-tert-butyl-1,3-thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzoyl-N-(4-tert-butyl-1,3-thiazol-2-yl)benzamide, also known as BTTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BTTB belongs to the class of benzamide derivatives and has been found to exhibit various biological activities, making it a promising candidate for drug development.
Scientific Research Applications
Anticancer Activity A series of compounds structurally related to 4-benzoyl-N-(4-tert-butyl-1,3-thiazol-2-yl)benzamide were designed and synthesized for their anticancer properties. These compounds showed promising anticancer activities against various cancer cell lines, including breast, lung, colon, and ovarian cancers (Ravinaik et al., 2021).
Potential Neuroleptic Agents Benzamide derivatives similar to this compound were evaluated as potential atypical antipsychotic agents. These compounds showed promising activity in in vitro assays for binding to dopamine and serotonin receptors, suggesting their utility in psychiatric treatments (Norman et al., 1996).
Thermal Decomposition Studies The thermal decomposition of related compounds was investigated, providing insights into the stability and reactivity of these types of chemicals under high temperatures. This research has implications for the safe handling and processing of such compounds in various industrial applications (Uchida et al., 1981).
Antifungal Agent Development Compounds structurally related to this compound were synthesized and tested for their antifungal properties. These compounds showed promising results in inhibiting fungal growth, indicating potential applications in developing new antifungal drugs (Narayana et al., 2004).
Nitric Oxide Synthase Inhibitors In a study focusing on nitric oxide synthase inhibitors, lipophilic cyclohexafused 2-amino-2-thiazolines, closely related to the chemical structure , were synthesized. These compounds were found to have significant vasoconstrictive effects, which can be useful in treating conditions like acute endotoxic shock (Nurieva et al., 2018).
Antimicrobial Agents A series of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives, similar to this compound, were synthesized and tested for antimicrobial activity. These compounds demonstrated potent inhibitory effects against various pathogenic strains, indicating their potential as antimicrobial agents (Bikobo et al., 2017).
Neuraminidase Inhibitory Activity Compounds structurally related to this compound were synthesized and evaluated for their inhibitory activity against neuraminidase. Some of these compounds exhibited potent inhibitory activity, suggesting potential applications in treating viral infections (Wu et al., 2015).
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to interact with a wide range of biological targets, including enzymes, receptors, and ion channels .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antimicrobial, antiviral, and antitumor effects .
Biochemical Analysis
Cellular Effects
Preliminary studies suggest that some compounds with a similar structure have shown potent growth inhibition properties against certain human cancer cell lines . The specific impact of this compound on cell signaling pathways, gene expression, and cellular metabolism needs further exploration.
Molecular Mechanism
It is hypothesized that the compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
4-benzoyl-N-(4-tert-butyl-1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2S/c1-21(2,3)17-13-26-20(22-17)23-19(25)16-11-9-15(10-12-16)18(24)14-7-5-4-6-8-14/h4-13H,1-3H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKVIHEJJERINAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CSC(=N1)NC(=O)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.